![molecular formula C8H10FN B6593353 2-Ethyl-6-fluorobenzenamine CAS No. 53982-04-0](/img/structure/B6593353.png)
2-Ethyl-6-fluorobenzenamine
Overview
Description
2-Ethyl-6-fluorobenzenamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a derivative of aniline and is commonly used as a building block in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 2-Ethyl-6-fluorobenzenamine is not fully understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in organic compounds. This property has been utilized in the synthesis of various organic compounds and in the preparation of metal complexes.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to exhibit low toxicity and has been used in various laboratory experiments without adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Ethyl-6-fluorobenzenamine in laboratory experiments is its high purity and good yields obtained through the synthesis method. It is also relatively easy to handle and has low toxicity. However, one limitation is the limited information available on its biochemical and physiological effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for the application of 2-Ethyl-6-fluorobenzenamine in scientific research. One potential area of research is the development of new organic compounds for pharmaceuticals, agrochemicals, and dyes. Additionally, further studies could be conducted to investigate the potential use of this compound in the development of molecular sensors and materials. Further research could also be conducted to determine the biochemical and physiological effects of this compound, which could expand its potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method yields high purity and good yields, and it has been used as a building block in the synthesis of organic compounds and as a ligand in the preparation of metal complexes. While limited information is available on its biochemical and physiological effects, it has low toxicity and has been used in various laboratory experiments without adverse effects. Future research could expand its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of 2-Ethyl-6-fluorobenzenamine involves the reaction of 2-ethyl-6-fluoronitrobenzene with tin and hydrochloric acid in the presence of aniline. The resulting product is then treated with hydrochloric acid to obtain this compound. This method has been reported to yield high purity and good yields.
Scientific Research Applications
2-Ethyl-6-fluorobenzenamine has been extensively studied for its potential applications in various fields of scientific research. It has been used as a building block in the synthesis of organic compounds such as pharmaceuticals, agrochemicals, and dyes. It has also been used as a ligand in the preparation of metal complexes for catalytic reactions. Additionally, this compound has been investigated for its potential use in the development of molecular sensors and materials.
properties
IUPAC Name |
2-ethyl-6-fluoroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN/c1-2-6-4-3-5-7(9)8(6)10/h3-5H,2,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPLOWZPFFUVUAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801310280 | |
Record name | 2-Ethyl-6-fluorobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801310280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53982-04-0 | |
Record name | 2-Ethyl-6-fluorobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53982-04-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethyl-6-fluorobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801310280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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